N-benzyl-8,8-dimethyl-7,10-dihydro-8H-thiopyrano[3'',4'':5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: N-benzyl-5,5-dimethyl-6,17-dithia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),2,8,11(16),12,14-hexaen-15-amine
• InChI: InChI=1S/C21H20N4S2/c1-21(2)9-16-14(11-26-21)8-15-17-18(27-20(15)25-16)19(24-12-23-17)22-10-13-6-4-3-5-7-13/h3-8,12H,9-11H2,1-2H3,(H,22,23,24)
• InChI Key: KSNDFSGLYLKNFM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=NC3=C(C=C2CS1)C4=C(S3)C(=NC=N4)NCC5=CC=CC=C5)C
• Molecular Formula: C21H20N4S2
• Molecular Weight: 392.5 g/mol

Description

This compound belongs to a class of chemicals with a complex structure involving thiopyrano and pyrimidine rings. Such compounds have attracted interest due to their potential biological activities, particularly as kinase inhibitors which play a role in various cellular processes.

Synthesis Analysis

The synthesis of this compound involves multi-step processes, including microwave-assisted reactions, which offer a rapid and efficient route to its structure. Specifically, the Dimroth rearrangement has been highlighted as a critical step in forming the core structure of related compounds, demonstrating the chemical flexibility and synthetic accessibility of these molecules (Loidreau et al., 2013).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques such as single-crystal X-ray diffraction, revealing orthorhombic crystals. These structural analyses provide insights into the spatial arrangement of atoms and the potential for interactions that could underlie biological activity (Guillon et al., 2013).

Chemical Reactions and Properties

The chemical reactivity of this class of compounds includes their ability to undergo various reactions, such as condensation with aromatic aldehydes and furfural in the presence of NaOH, showcasing their versatile chemical properties (Elmuradov et al., 2011).